(3-Bromo-5-methylthiophen-2-yl)methanamine

• Molecular Formula: C6H8BrNS
• Molecular Weight: 206.11 g/mol
• IUPAC Name: (3-bromo-5-methylthiophen-2-yl)methanamine
• InChI: InChI=1S/C6H8BrNS/c1-4-2-5(7)6(3-8)9-4/h2H,3,8H2,1H3
• InChI Key: IUQZPRPJNSKHSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)CN)Br

Description

(3-Bromo-5-methylthiophen-2-yl)methanamine is a useful research compound. Its molecular formula is C6H8BrNS and its molecular weight is 206.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of lithium aluminum hydride in Et2O (1M, 4.1 mL, 4.1 mmol; Aldrich) and diethyl ether (15 mL, Sure Seal, Aldrich) was added drop-wise over 10 min a solution of the 3-bromo-5-methylthiophene-2-carbaldehyde oxime (450 mg, 2.05 mmol) in Et2O (20 mL; Sure Seal, Aldrich) at room temperature and then the mixture stirred at room temperature for 4 h under a nitrogen atmosphere. To the mixture was added drop-wise and carefully with vigorous stirring water (1 mL), 15% NaOH (1 mL) and then water (3 mL). After stirring for 1 h, to this was added Na2SO4 (10 g) and stirred for another 1 h. This was filtered through Celite and washed with CH2Cl2. The filtrate and washings were combined, concentrated in vacuo to obtain 275 mg (1.33 mmol, Y. 65%) of the title compound contaminated about 30% of (5-methylthiophen-2-yl)methanamine as a brownish oil: HPLC: 1.04 min (AP 60% at 254 nm); impurity peaks at 0.55 min (AP 20% for des-Br-amine), 1.63 min (AP 11%, unknown); LC/MS m/z 189/191 (M+H—NH3); 1H NMR (500 MHz, CDCl3) δ ppm 2.43 (3H, s, CH3), 3.90 (2H, s, CH2), 6.59 (1H, s, Th—H).